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Compound of Interest

Compound Name: 4-Hydroxy-8-cyanoquinoline

CAS No.: 127285-55-6

Cat. No.: B3418686

Get Quote

Executive Summary
4-Hydroxy-8-cyanoquinoline (often chemically indexed as 8-cyano-4(1H)-quinolone)

represents a critical scaffold in medicinal chemistry, particularly in the development of antiviral

agents (e.g., HCV NS5B polymerase inhibitors) and metalloenzyme antagonists.

This guide provides an in-depth structural analysis of the compound, synthesizing experimental

crystallographic principles with known structure-activity relationships (SAR). While specific unit

cell parameters for the isolated core are often proprietary to specific drug discovery campaigns,

the solid-state behavior of this molecule is rigorously defined by the 4-quinolone tautomeric

preference, strong intermolecular hydrogen bonding, and the electron-withdrawing influence of

the 8-cyano group.

Chemical Identity & Tautomeric Equilibrium
A defining feature of 4-hydroxyquinolines in the solid state is their tautomeric ambiguity. For 4-
hydroxy-8-cyanoquinoline, this equilibrium is heavily shifted, a factor that dictates its crystal

packing and pharmacological profile.
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The Tautomeric Shift
In solution (non-polar solvents) and gas phase, the Enol (4-hydroxy) form may exist. However,

in the crystalline solid state and polar solvents, the molecule predominantly adopts the Keto (4-

quinolone) tautomer.

Enol Form: Aromatic pyridine ring; hydroxyl group at C4.[1]

Keto Form: 4-oxo structure; protonated nitrogen (N-H) at position 1. This form is stabilized by

aromaticity in the fused benzene ring and significant resonance energy in the pyridone ring.

Implication for Crystallography: X-ray diffraction studies of analogous 4-substituted quinolines

confirm that the crystal lattice is built from the 4-oxo tautomer. The "4-hydroxy" nomenclature is

a historical artifact of synthesis rather than a structural reality in the solid phase.

DOT Diagram: Tautomeric Equilibrium & Synthesis
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Caption: The structural shift from the enol precursor to the stable keto polymorph observed in

the crystal lattice.

Synthesis & Crystallization Protocol
To obtain high-quality single crystals for X-ray diffraction (XRD), a controlled synthesis followed

by slow evaporation or vapor diffusion is required.[2] The presence of the 8-cyano group

decreases the basicity of the quinoline nitrogen, altering solubility compared to the parent 4-

hydroxyquinoline.

Validated Synthesis Workflow
The synthesis typically proceeds via the Gould-Jacobs reaction pathway, modified for the

electron-deficient 2-amino-3-cyanobenzene starting material.
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Step
Reagents/Conditio
ns

Transformation Key Observation

1. Condensation

2-Amino-3-

cyanobenzene +

EMME (Diethyl

ethoxymethylenemalo

nate)

Formation of Enamine

Intermediate

Exothermic; yellow

solid precipitates.

2. Cyclization
Diphenyl ether

(Dowtherm A), 250°C

Thermal Cyclization to

Quinoline Core

High heat required to

overcome activation

energy.

3. Hydrolysis
NaOH / Ethanol, then

HCl

Ester Hydrolysis ->

Carboxylic Acid

Formation of 3-COOH

derivative.

4. Decarboxylation
Diphenyl ether, 250°C

(reflux)

Removal of 3-COOH

group

Evolution of CO₂;

yields the core 4-

hydroxy-8-

cyanoquinoline.

Crystallization for XRD
Objective: Grow single crystals suitable for diffractometry (approx. 0.2 x 0.2 x 0.1 mm).

Solvent Selection: The 8-cyano group makes the molecule less soluble in neutral aqueous

media but soluble in polar aprotic solvents (DMSO, DMF) or hot ethanol.

Method A (Slow Evaporation): Dissolve 20 mg in hot Ethanol/Methanol (1:1). Filter through a

0.45 µm PTFE syringe filter into a clean vial. Cover with parafilm, poke 3-4 small holes, and

allow to stand at room temperature for 5-7 days.

Method B (Vapor Diffusion): Dissolve in minimal DMSO. Place the open vial inside a larger

jar containing water or diethyl ether (antisolvent). Seal the outer jar. The slow diffusion of

antisolvent will force crystallization.

Solid-State Structural Analysis
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Based on the crystallographic behavior of the 4-quinolone class and the specific electronic

perturbation of the 8-cyano group, the crystal structure is defined by the following motifs:

Hydrogen Bonding Network (The R²₂(8) Motif)
The dominant intermolecular force in the crystal lattice is the formation of centrosymmetric

dimers (or sometimes head-to-tail chains).

Donor: The N-H group (Position 1).[3]

Acceptor: The Carbonyl Oxygen (Position 4).[3]

Geometry: Two molecules pair up to form a planar dimer held together by dual N-H...O=C

hydrogen bonds. This creates a characteristic eight-membered ring motif (Graph Set R²₂(8)).

Distance: The N...O distance is typically 2.80–2.90 Å, indicating a strong H-bond.

Influence of the 8-Cyano Group
The cyano (-C≡N) group at position 8 introduces unique packing constraints:

Dipole Alignment: The strong dipole of the cyano group often directs the stacking of the

dimers to maximize antiparallel dipole-dipole interactions.

Weak Interactions: The cyano nitrogen acts as a weak H-bond acceptor, potentially engaging

in C-H...N interactions with adjacent aromatic protons, creating a secondary 3D stabilizing

network.

Planarity: The molecule remains strictly planar, facilitating efficient

-

stacking between layers.

Quantitative Structural Parameters
(Predicted/Analogous)
Derived from high-resolution data of 4-quinolone and 8-substituted derivatives.
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Parameter Value (Range) Structural Significance

C=O Bond Length 1.24 – 1.26 Å
Confirms Keto form (Double

bond character).

C-N Bond Length 1.33 – 1.36 Å
Partial double bond character

due to resonance.

C8-C(Cyano) Length 1.43 – 1.45 Å
Typical C(sp2)-C(sp) single

bond.

Interplanar Spacing 3.3 – 3.5 Å

Indicative of

-

stacking (Graphite-like).

Implications for Drug Design
Understanding the crystal structure of 4-Hydroxy-8-cyanoquinoline is not just an academic

exercise; it directly informs pharmaceutical applications.

Solubility Limitation: The strong lattice energy derived from the R²₂(8) dimers and

-stacking results in high melting points (>250°C) and poor aqueous solubility. Drug
formulations often require disruption of these intermolecular bonds (e.g., sodium salt
formation at the enolic oxygen, though the keto form dominates).

Binding Mode: In viral polymerase active sites (e.g., HCV), the molecule often binds in the

hydroxy (enol) form via metal chelation (Mg²⁺ bridging), or mimics the nucleotide base

pairing. The 8-cyano group can occupy small hydrophobic pockets or engage in specific

polar interactions with backbone amides.

DOT Diagram: Structural Logic Flow
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Caption: The causal relationship between the molecular tautomer, lattice forces, and bulk

material properties.
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Synthetic Methodology (Gould-Jacobs)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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